Benzyl beta-lactoside
Overview
Description
Benzyl beta-lactoside is a chemical compound. It is a derivative of lactose, a disaccharide sugar composed of galactose and glucose that is found in milk . The specific variant of Benzyl beta-lactoside discussed here is Benzyl beta-D-Lactoside Heptaacetate, which contains 95 bonds in total, including 53 non-H bonds, 13 multiple bonds, 21 rotatable bonds, 7 double bonds, 6 aromatic bonds, 3 six-membered rings, 7 esters (aliphatic), and 4 ethers (aliphatic) .
Synthesis Analysis
Benzyl beta-lactoside and its derivatives can be synthesized through a process known as regioselective alkylation . By using benzyl β-d-lactoside as the starting material, benzyl 3′-O-methyl-, 3′-O-benzyl- and 3′-O-p-methoxybenzyl-β-d-lactoside were regioselectively synthesized .Molecular Structure Analysis
The molecular structure of Benzyl beta-D-Lactoside Heptaacetate is complex, containing a total of 93 atoms, including 42 Hydrogen atoms, 33 Carbon atoms, and 18 Oxygen atoms .Scientific Research Applications
Chemical Synthesis of Oligosaccharide Components of Glycosphingolipids
Benzyl beta-D-Lactoside plays a crucial role in the chemical synthesis of oligosaccharide components of glycosphingolipids . The preparation of benzyl 2,3,6,2′,6′-penta-O-benzyl-β-d-lactoside, a key intermediate for this synthesis, was achieved by an improved method .
Regioselective Alkylation
Benzyl beta-D-Lactoside and its derivatives can undergo regioselective alkylation through stannylation . This process has been used to synthesize benzyl 3′-O-methyl-, 3′-O-benzyl- and 3′-O-p-methoxybenzyl-β-d-lactoside .
Precursor for Vanillin Synthesis
Benzyl beta-D-Lactoside can be used as a precursor for the synthesis of vanillin . Glucovanillin, sourced from green pods, holds the potential to undergo conversion into vanillin via a cascade of enzymatic processes involving the degradation of cell walls and the hydrolysis of glucovanillin .
Modulator of Bacterial Growth
In the field of functional foods, Benzyl beta-D-Lactoside can act as a selective modulator of bacterial growth . In the colon, it is fermented by the microbiota, promoting the growth of Lactobacilli and Bifidobacteria .
properties
IUPAC Name |
(2S,3R,4S,5R,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-phenylmethoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28O11/c20-6-10-12(22)13(23)15(25)19(28-10)30-17-11(7-21)29-18(16(26)14(17)24)27-8-9-4-2-1-3-5-9/h1-5,10-26H,6-8H2/t10-,11-,12+,13+,14-,15-,16-,17-,18-,19+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMOKGHPPSFCSDC-BAGUKLQFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28O11 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl beta-lactoside | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Allyl 2,3,6,2',3',6'-hexa-O-benzyl-beta-lactoside in carbohydrate chemistry?
A1: Allyl 2,3,6,2',3',6'-hexa-O-benzyl-beta-lactoside serves as a valuable building block in synthesizing complex carbohydrates. Its significance lies in its use as a glycosyl acceptor, specifically for chain extension at the O-4' position. [] This allows researchers to create diverse oligosaccharides and glycoconjugates, which are crucial for understanding biological processes and developing new therapeutics.
Q2: What does the research paper reveal about the preparation and application of this compound?
A2: The research paper focuses on developing an efficient method for preparing Allyl 2,3,6,2',3',6'-hexa-O-benzyl-beta-lactoside. [] While the abstract doesn't delve into specific details, it highlights the compound's role as a glycosyl acceptor, particularly for extending carbohydrate chains at the O-4' position. This suggests the research likely explores reaction conditions, yields, and potentially the stereoselectivity of the glycosylation reaction using this building block.
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